Cas no 1557555-72-2 (4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid)

4-(2-Methylpiperidin-1-yl)cyclohexane-1-carboxylic acid is a cyclohexane derivative featuring a 2-methylpiperidine substitution at the 4-position and a carboxylic acid functional group at the 1-position. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural versatility, which allows for potential applications as an intermediate in the synthesis of bioactive molecules. The presence of both a piperidine ring and a carboxylic acid group enhances its utility in designing compounds with tailored physicochemical properties, such as improved solubility or binding affinity. Its stereochemistry may also influence chiral selectivity in drug development. Suitable for further functionalization, it serves as a valuable scaffold in organic synthesis.
4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid structure
1557555-72-2 structure
Product name:4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
CAS No:1557555-72-2
MF:C13H23NO2
MW:225.32722401619
CID:5579412

4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 4-(2-methyl-1-piperidinyl)-
    • 4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
    • Inchi: 1S/C13H23NO2/c1-10-4-2-3-9-14(10)12-7-5-11(6-8-12)13(15)16/h10-12H,2-9H2,1H3,(H,15,16)
    • InChI Key: CATBJSGMXJGHPQ-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)CCC(N2CCCCC2C)CC1

Experimental Properties

  • Density: 1.073±0.06 g/cm3(Predicted)
  • Boiling Point: 349.8±35.0 °C(Predicted)
  • pka: 4.46±0.10(Predicted)

4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
M239691-500mg
4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
1557555-72-2
500mg
$ 435.00 2022-06-04
Life Chemicals
F1908-1665-0.5g
4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
1557555-72-2 95%+
0.5g
$731.0 2023-09-07
Life Chemicals
F1908-1665-0.25g
4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
1557555-72-2 95%+
0.25g
$694.0 2023-09-07
Life Chemicals
F1908-1665-2.5g
4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
1557555-72-2 95%+
2.5g
$1679.0 2023-09-07
Life Chemicals
F1908-1665-5g
4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
1557555-72-2 95%+
5g
$2525.0 2023-09-07
TRC
M239691-100mg
4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
1557555-72-2
100mg
$ 115.00 2022-06-04
TRC
M239691-1g
4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
1557555-72-2
1g
$ 680.00 2022-06-04
Life Chemicals
F1908-1665-1g
4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
1557555-72-2 95%+
1g
$770.0 2023-09-07
Life Chemicals
F1908-1665-10g
4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid
1557555-72-2 95%+
10g
$3532.0 2023-09-07

Additional information on 4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid (CAS No. 1557555-72-2)

The compound 4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid (CAS No. 1557555-72-2) is a chemically synthesized molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique structure, combining a cyclohexane ring with a 2-methylpiperidine moiety, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a building block for central nervous system (CNS) therapeutics, given the pharmacological relevance of piperidine derivatives.

In recent years, the demand for high-purity organic intermediates like 4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid has surged, driven by advancements in precision medicine and small-molecule drug design. This compound’s carboxylic acid functional group allows for further derivatization, enabling the creation of novel analogs with tailored properties. Its CAS No. 1557555-72-2 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

One of the key trends in organic synthesis is the focus on sustainable and scalable methodologies. 4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid is often discussed in the context of green chemistry, as researchers explore eco-friendly catalytic processes to produce it efficiently. Questions like "What are the synthetic routes for 4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid?" or "How to optimize the yield of CAS No. 1557555-72-2?" are commonly encountered in scientific forums, highlighting the practical challenges and innovations in its production.

The compound’s potential extends beyond pharmaceuticals. Its structural features make it a candidate for material science applications, such as designing functional polymers or ligands for catalysis. The cyclohexane-carboxylic acid backbone provides rigidity, while the 2-methylpiperidine group introduces stereochemical diversity, a valuable trait in asymmetric synthesis. This dual functionality aligns with the rising interest in multifunctional organic molecules.

From a regulatory perspective, 4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid is classified as a research chemical, and its handling requires adherence to standard laboratory safety protocols. While not classified as hazardous, proper storage conditions—such as protection from moisture and extreme temperatures—are recommended to maintain its stability. Researchers often inquire about its solubility, melting point, and spectroscopic data, which are critical for experimental reproducibility.

In conclusion, 4-(2-methylpiperidin-1-yl)cyclohexane-1-carboxylic acid (CAS No. 1557555-72-2) represents a promising scaffold in modern chemistry. Its applications span drug discovery, catalysis, and material engineering, making it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in addressing challenges in healthcare and industrial chemistry.

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